Cas no 4330-34-1 (Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside)
4330-34-1 structure
Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside
Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside Properties
Names and Identifiers
-
- Methyl 2-deoxy-3,5-di-O-toluoyl-D-ribofuranoside
- Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside
- 2-hydroxy-2-[(2R,3S)-3-hydroxy-5-methoxy-3-(2-methylbenzoyl)oxolan-2-yl]-1-(2-methylphenyl)ethanone
- Methyl 2-Deoxy-3,5-d
- METHYL 2-DEOXY-3,5-DI-O-P-TOLUOYL-D-ERYTHRO-PENTOSIDE,PALE BROWN OIL
- 1-o-methyl-2-deoxy-3,5-di(p-toluoyl)-erythro-pentafuranose
- 2-deoxy-1-O-methyl-3,5-di-O-p-toluoyl-D-ribofuranose
- methyl 2-deoxy-3,5-di-O-p-toluoyl-D-ribofuranoside
- methyl 2-deoxy-3,5-di-O-(4-methylbenzoyl)-d-erythro-pentofuranoside
- AKOS037650138
- W-202759
- [(2R,3S)-5-methoxy-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate
- 4330-34-1
- METHYL 2-DEOXY-3,5-DI-O-P-TOLUOYL-D-*RIB OFURANOSIDE
- SCHEMBL17130387
- SCHEMBL5182023
- (2R,3S)-5-methoxy-2-(((4-methylbenzoyl)oxy)methyl)tetrahydrofuran-3-yl 4-methylbenzoate
- (2R,3S)-5-Methoxy-2-[[(4-methylbenzoyl)oxy]methyl]tetrahydrofuran-3-yl]-4-methylbenzoate
- MTMWQYDEGWXCTH-ABZYKWASSA-N
- CS-14343
- F14173
- MFCD00171351
- [5-methoxy-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate
- +Expand
-
- MFCD00171351
- MTMWQYDEGWXCTH-ABZYKWASSA-N
- InChI=1S/C22H24O6/c1-14-4-8-16(9-5-14)21(23)26-13-19-18(12-20(25-3)27-19)28-22(24)17-10-6-15(2)7-11-17/h4-11,18-20H,12-13H2,1-3H3/t18-,19+,20?/m0/s1
- CC1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H](CC(OC)O2)OC(=O)C3=CC=C(C)C=C3
Computed Properties
- 384.15700
- 0
- 6
- 8
- 384.15728848g/mol
- 28
- 519
- 0
- 2
- 1
- 0
- 0
- 1
- 4.2
- 71.1Ų
Experimental Properties
- 2.22240
- 93.06000
- 1.569
Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside Price
Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside Suppliers
WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.
Audited Supplier
(CAS:4330-34-1)
WANG JING LI
13207195831
wjyxxjl@foxmail.com
Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside Related Literature
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1. A comprehensive review on the fabrication, modification and applications of Na3V2(PO4)2F3 cathodesLin Zhu,Hong Wang,Dan Sun,Yougen Tang,Haiyan Wang J. Mater. Chem. A, 2020,8, 21387-21407
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Christopher R. McNeill Energy Environ. Sci., 2012,5, 5653-5667
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Vasile Lozan,Berthold Kersting Dalton Trans., 2007, 4511-4513
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Lingzhi Lu,Ying Liu,Jiayao Fan,Lei Wang,Yue Lin,Dongdong Xu,Zhihui Dai Chem. Commun., 2020,56, 10010-10013
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Jie Liang,Luchao Yue,Kai Dong,Zhaoquan Xu,Tingshuai Li,Qian Liu,Yonglan Luo,Yang Liu,Shuyan Gao,Abdullah M. Asiri,Qingquan Kong,Xiaodong Guo,Xuping Sun J. Mater. Chem. A, 2021,9, 21703-21707
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Francisco Ramón Fortea-Pérez,Nadia Marino,Giovanni de Munno,Donatella Armentano,Miguel Julve RSC Adv., 2016,6, 6164-6170
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Njemuwa Nwaji,John Mack,Jonathan Britton,Tebello Nyokong New J. Chem., 2017,41, 2020-2028
4330-34-1 (Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4330-34-1)Methyl 2-Deoxy-3,5-di-O-p-toluoyl-D-erythro-pentoside
99%
5g
166.0